Cas no 1805149-78-3 (Ethyl 6-amino-4-(difluoromethyl)-3-methylpyridine-2-carboxylate)

• Product Name: Ethyl 6-amino-4-(difluoromethyl)-3-methylpyridine-2-carboxylate
• CAS No: 1805149-78-3
• MF: C₁₀H₁₂F₂N₂O₂
• MW: 230.211289405823
• CID: 4855479
• Update Time: 2025-06-10

Ethyl 6-amino-4-(difluoromethyl)-3-methylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-amino-4-(difluoromethyl)-3-methylpyridine-2-carboxylate

• Inchi： 1S/C10H12F2N2O2/c1-3-16-10(15)8-5(2)6(9(11)12)4-7(13)14-8/h4,9H,3H2,1-2H3,(H2,13,14)
• InChI Key： LIUSUDBUUJQJIK-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N)N=C(C(=O)OCC)C=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 251
• XLogP3: 2
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 6-amino-4-(difluoromethyl)-3-methylpyridine-2-carboxylate

Comprehensive Overview of Ethyl 6-amino-4-(difluoromethyl)-3-methylpyridine-2-carboxylate (CAS No. 1805149-78-3)

Ethyl 6-amino-4-(difluoromethyl)-3-methylpyridine-2-carboxylate (CAS No. 1805149-78-3) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique difluoromethyl and ethyl carboxylate functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable building block for designing novel therapeutics and crop protection agents, aligning with the growing demand for sustainable chemistry and precision agriculture solutions.

In recent years, the scientific community has increasingly focused on fluorinated compounds due to their enhanced metabolic stability and bioavailability. The presence of the difluoromethyl group in Ethyl 6-amino-4-(difluoromethyl)-3-methylpyridine-2-carboxylate contributes to its potential applications in drug discovery, particularly in the development of kinase inhibitors and antiviral agents. Researchers are exploring its utility in addressing global health challenges, such as emerging infectious diseases and antibiotic resistance, which remain top priorities in biomedical research.

From an agrochemical perspective, this compound's pyridine core and amino functionality offer versatility in designing next-generation pesticides and herbicides. With the agricultural sector under pressure to adopt eco-friendly and high-efficiency solutions, Ethyl 6-amino-4-(difluoromethyl)-3-methylpyridine-2-carboxylate provides a promising scaffold for developing products that minimize environmental impact while maximizing crop yield. This aligns with the United Nations' Sustainable Development Goals (SDGs), particularly SDG 2 (Zero Hunger) and SDG 12 (Responsible Consumption and Production).

The synthesis and optimization of Ethyl 6-amino-4-(difluoromethyl)-3-methylpyridine-2-carboxylate involve advanced organic chemistry techniques, including catalysis and green chemistry principles. Innovations in flow chemistry and microwave-assisted synthesis have further streamlined its production, reducing waste and energy consumption. These advancements resonate with the pharmaceutical and agrochemical industries' shift toward circular economy practices, a topic frequently searched by professionals in process chemistry and industrial R&D.

Analytical characterization of this compound employs state-of-the-art techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods ensure the highest purity and structural integrity, which are critical for regulatory compliance and quality control in commercial applications. The compound's stability under various conditions is also a subject of ongoing research, addressing common queries about storage recommendations and handling protocols in laboratory settings.

In the context of intellectual property and market trends, Ethyl 6-amino-4-(difluoromethyl)-3-methylpyridine-2-carboxylate has been featured in numerous patent applications, highlighting its commercial potential. Companies specializing in custom synthesis and contract research are actively offering this compound to support innovation in drug and agrochemical pipelines. This trend reflects the broader demand for tailor-made intermediates in the life sciences sector, a frequently searched topic among pharmaceutical executives and R&D managers.

Looking ahead, the versatility of Ethyl 6-amino-4-(difluoromethyl)-3-methylpyridine-2-carboxylate positions it as a key player in addressing some of the most pressing challenges in human health and agricultural sustainability. Its integration into high-throughput screening platforms and combinatorial chemistry libraries underscores its relevance in modern drug and agrochemical discovery. As the scientific community continues to explore its full potential, this compound is poised to make significant contributions to innovation-driven industries worldwide.